Cas no 199538-99-3 (1-Boc-4-(2-propyn-1-yl)piperazine)

1-Boc-4-(2-propyn-1-yl)piperazine is a protected piperazine derivative featuring a Boc (tert-butoxycarbonyl) group and a propargyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and biologically active molecules. The Boc group provides stability and selective deprotection under mild acidic conditions, while the propargyl moiety enables further functionalization via click chemistry or other alkyne-based reactions. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity. Its synthetic utility lies in its ability to facilitate controlled modifications of the piperazine core, supporting diverse medicinal chemistry applications.

1-Boc-4-(2-propyn-1-yl)piperazine structure

199538-99-3 structure

Product Name:1-Boc-4-(2-propyn-1-yl)piperazine

CAS No:199538-99-3

MF:C₁₂H₂₀N₂O₂

MW:224.299403190613

MDL:MFCD04039721

CID:1036053

PubChem ID:11287538

Update Time:2025-11-03

1-Boc-4-(2-propyn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
- 4-Prop-2-ynyl-piperazine-1-carboxylic acid tert-butyl ester
- tert-butyl 4-prop-2-ynylpiperazine-1-carboxylate
- 1,1-dimethylethyl 4-(2-propyn-1-yl)-1-piperazinecarboxylate
- 1-Piperazinecarboxylic acid, 4-(2-propynyl)-, 1,1-dimethylethyl ester
- 4-(2-propynyl)-1-piperazinecarboxylic acid tert-buty
- AB17386
- CTK0A0059
- tert-Butyl 4-(prop-2-ynyl)piperazine-1-carboxylate
- tert-butyl 4-propargylpiperazine-1-carboxylate
- 1-Boc-4-(2-propyn-1-yl)piperazine
- CS-0127762
- EN300-311641
- ZHA53899
- A925586
- 1-Boc-4-(2-propynyl)piperazine
- AT25959
- tert-Butyl4-(prop-2-yn-1-yl)piperazine-1-carboxylate
- Z645823022
- 4-Prop-2-ynyl-piperazine1-carboxylic acid tert-butyl ester
- 1-(tert-Butoxycarbonyl)-4-(2-propynyl)piperazine
- 199538-99-3
- DA-17456
- OAXARSVKYJPDPA-UHFFFAOYSA-N
- SY217953
- MFCD04039721
- SCHEMBL113614
- DTXSID10461269
- 4-(2-propynyl)-1-piperazinecarboxylic acid tert-butyl ester
- 1-Piperazinecarboxylic acid, 4-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
- t-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
- AC-31432
- AKOS010190914
- 4-propargylpiperazine-1-carboxylic acid tert-butyl ester
- B5206
- MDL： MFCD04039721
- Inchi： 1S/C12H20N2O2/c1-5-6-13-7-9-14(10-8-13)11(15)16-12(2,3)4/h1H,6-10H2,2-4H3
- InChI Key： OAXARSVKYJPDPA-UHFFFAOYSA-N
- SMILES： O(C(N1CCN(CC#C)CC1)=O)C(C)(C)C

Computed Properties

Exact Mass: 224.1526
Monoisotopic Mass: 224.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 32.8Å²

Experimental Properties

Boiling Point: 292.8°C at 760 mmHg
PSA: 32.78

1-Boc-4-(2-propyn-1-yl)piperazine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

1-Boc-4-(2-propyn-1-yl)piperazine Pricemore >>

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Chemenu	CM169465-1g	tert-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate	199538-99-3	95%	1g	$860	2021-08-05
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